1-(2-Methylphenyl)-3-((3-(trifluoromethyl)phenyl)methyl)thiourea

• IUPAC Name: 1-(2-methylphenyl)-3-[[3-(trifluoromethyl)phenyl]methyl]thiourea
• InChI: InChI=1S/C16H15F3N2S/c1-11-5-2-3-8-14(11)21-15(22)20-10-12-6-4-7-13(9-12)16(17,18)19/h2-9H,10H2,1H3,(H2,20,21,22)
• InChI Key: JZAJQYCFMCPWSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=S)NCC2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C16H15F3N2S
• Molecular Weight: 324.4 g/mol
• CAS No.: 1022045-41-5

Description

1-(2-Methylphenyl)-3-((3-(trifluoromethyl)phenyl)methyl)thiourea is a useful research compound. Its molecular formula is C16H15F3N2S and its molecular weight is 324.37. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic and Structural Characterization

• Spectroscopic and Single Crystal XRD Analysis : A compound closely related to 1-(2-Methylphenyl)-3-((3-(trifluoromethyl)phenyl)methyl)thiourea was synthesized and characterized using spectroscopic methods and single crystal XRD. The study revealed insights into the molecule's stability, charge transfer, and possible applications in developing new analgesic drugs due to its interaction with prostaglandin E synthase (Mary et al., 2016).

Catalytic Performance and Organocatalysis

• Organocatalysis : Research on bifunctional thioureas with either a trifluoromethyl or methyl group explored their catalytic performance in Michael addition reactions. This study highlighted the importance of hydrogen-bonding interactions in determining the yield and selectivity of organocatalysis, suggesting the potential for further catalyst design improvements (Jiménez et al., 2016).

Potential in Drug Development

• Analgesic Drug Development : Another study on a novel thiourea derivative showed its potential as a lead compound for developing new analgesic drugs. Through detailed spectroscopic, reactive, degradation, and docking studies, the compound exhibited promising characteristics for further investigation (Menon et al., 2018).

Applications in Dye-Sensitized Solar Cells

• Dye-Sensitized Solar Cells : The application of synthesized thiourea derivatives in dye-sensitized solar cells (DSSCs) was explored, demonstrating the role of these compounds as additives in improving solar cell performance. This approach highlighted the versatility of thiourea derivatives beyond pharmaceutical applications, showcasing their potential in renewable energy technologies (Karthika et al., 2019).